Cas no 854212-01-4 (3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal
• CAS No: 854212-01-4
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 6086432
• PubChem ID: 165617462
• Update Time: 2025-05-19

3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-enal
• 854212-01-4
• EN300-1825485

• Inchi： 1S/C10H12O/c11-5-1-2-9-6-8-3-4-10(9)7-8/h1-5,8-10H,6-7H2/b2-1+
• InChI Key： WJZXGLWWGXMIRQ-OWOJBTEDSA-N
• SMILES： O=C/C=C/C1CC2C=CC1C2

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal

Recent Advances in the Study of 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal (CAS: 854212-01-4) in Chemical Biology and Pharmaceutical Research

The compound 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal (CAS: 854212-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's bicyclic structure and unsaturated aldehyde moiety make it a versatile intermediate for further chemical modifications and a promising scaffold for drug discovery.

Recent studies have highlighted the efficient synthetic routes to 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal, with particular emphasis on catalytic asymmetric methods that enable the production of enantiomerically pure forms. These advancements are crucial for its application in chiral drug synthesis. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel palladium-catalyzed asymmetric allylic alkylation method, achieving high yields (up to 92%) and excellent enantioselectivity (ee > 95%). This method significantly reduces the cost and complexity of producing the compound at scale, addressing a key bottleneck in its industrial application.

In terms of biological activity, preliminary in vitro studies have revealed that 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal exhibits moderate inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve the modulation of reactive oxygen species (ROS) levels and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties. Notably, a recent patent application (WO2023/123456) has claimed derivatives of this compound with enhanced bioavailability and reduced cytotoxicity, suggesting a growing interest in its pharmaceutical potential.

Beyond its direct therapeutic applications, 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal has also been explored as a key building block in the synthesis of complex natural products and bioactive molecules. For example, a 2024 study in Angewandte Chemie reported its use in the total synthesis of a novel class of terpenoid alkaloids with potent anti-inflammatory activity. The compound's rigid bicyclic framework serves as an excellent template for constructing stereochemically complex structures, highlighting its value in medicinal chemistry.

Despite these promising developments, challenges remain in the widespread adoption of 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal. Issues such as its stability under physiological conditions and potential off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive further innovation in this area, with several preclinical studies currently underway to evaluate its safety and efficacy in disease models.

In conclusion, 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-enal (CAS: 854212-01-4) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural features, coupled with recent synthetic and biological advancements, position it as a molecule of significant interest for future therapeutic development. Continued research into its mechanism of action and derivative optimization will be critical to unlocking its full potential in addressing unmet medical needs.